Cas no 1707727-55-6 (1-[1-(4-Methoxy-phenyl)-ethyl]-1H-[1,2,3]triazole-4-carboxylic acid)

• Product Name: 1-[1-(4-Methoxy-phenyl)-ethyl]-1H-[1,2,3]triazole-4-carboxylic acid
• CAS No: 1707727-55-6
• MF: C₁₂H₁₃N₃O₃
• MW: 247.249922513962
• CID: 5171689
• Update Time: 2025-05-20

1-[1-(4-Methoxy-phenyl)-ethyl]-1H-[1,2,3]triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[1-(4-Methoxy-phenyl)-ethyl]-1H-[1,2,3]triazole-4-carboxylic acid

• Inchi： 1S/C12H13N3O3/c1-8(9-3-5-10(18-2)6-4-9)15-7-11(12(16)17)13-14-15/h3-8H,1-2H3,(H,16,17)
• InChI Key： GKYFDLWVAVNYSC-UHFFFAOYSA-N
• SMILES： N1(C(C2=CC=C(OC)C=C2)C)C=C(C(O)=O)N=N1

Computed Properties

• Exact Mass: 247.096
• Monoisotopic Mass: 247.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.2A^2

Additional information on 1-[1-(4-Methoxy-phenyl)-ethyl]-1H-[1,2,3]triazole-4-carboxylic acid

Research Briefing on 1-[1-(4-Methoxy-phenyl)-ethyl]-1H-[1,2,3]triazole-4-carboxylic acid (CAS: 1707727-55-6)

The compound 1-[1-(4-Methoxy-phenyl)-ethyl]-1H-[1,2,3]triazole-4-carboxylic acid (CAS: 1707727-55-6) has recently gained attention in chemical biology and medicinal chemistry research due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest findings regarding this triazole derivative, focusing on its synthesis, biological activity, and pharmacological potential.

Recent synthetic approaches to this compound have emphasized click chemistry strategies, particularly copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. A 2023 study in the Journal of Medicinal Chemistry demonstrated an optimized synthetic route with 82% yield and excellent purity (>98%), addressing previous challenges in the selective functionalization of the triazole ring. The 4-methoxyphenyl moiety appears crucial for the compound's stability and bioavailability, as evidenced by comparative pharmacokinetic studies.

Biological evaluations have revealed promising inhibitory activity against several protein targets. Notably, research published in Bioorganic & Medicinal Chemistry Letters (2024) identified this compound as a selective inhibitor of histone deacetylase 6 (HDAC6) with IC50 = 37 nM, showing 15-fold selectivity over HDAC1. The carboxylic acid functionality at position 4 of the triazole ring was found to be essential for this activity through structure-activity relationship (SAR) studies.

In drug discovery applications, this scaffold has shown particular promise in oncology research. A recent patent application (WO2023/154672) describes derivatives of 1707727-55-6 as components of PROTAC (proteolysis targeting chimera) molecules targeting estrogen receptor degradation. The compound's ability to serve as a linker while maintaining favorable physicochemical properties makes it valuable for such bifunctional molecules.

Pharmacokinetic studies in rodent models (Journal of Pharmaceutical Sciences, 2024) indicate that 1-[1-(4-Methoxy-phenyl)-ethyl]-1H-[1,2,3]triazole-4-carboxylic acid exhibits moderate oral bioavailability (F = 42%) and favorable tissue distribution, with particularly high concentrations observed in liver and kidney tissues. These properties, combined with its metabolic stability (t1/2 = 5.2 h in human liver microsomes), suggest potential for further development as either a therapeutic agent or a pharmacokinetic modifier.

Ongoing research is exploring the compound's utility in fluorescent probes and bioimaging applications. A Nature Communications paper (2024) reported its successful incorporation into a turn-on fluorescent sensor for zinc ions, leveraging the triazole moiety's metal coordination properties. This dual chemical-biological functionality highlights the versatility of this molecular scaffold in both therapeutic and diagnostic applications.

Future research directions likely to emerge include optimization of the scaffold for improved blood-brain barrier penetration (particularly relevant for neurodegenerative disease applications) and exploration of its potential in combination therapies. The compound's well-characterized synthesis and growing body of biological data position it as an important tool compound in chemical biology and a promising starting point for medicinal chemistry programs.